Cas no 23079-25-6 (1-Docosanol,1-(dihydrogen phosphate))

• Product Name: 1-Docosanol,1-(dihydrogen phosphate)
• CAS No: 23079-25-6
• MF: C₂₂H₄₇O₄P
• MW: 406.579948663712
• CID: 277437
• PubChem ID: 89994
• Update Time: 2025-04-19

1-Docosanol,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1-Docosanol,1-(dihydrogen phosphate)
• 1-docosanol, dihydrogen phosphate
• Docosyl dihydrogen phosphate
• DTXSID7066855
• 1-Docosanol, 1-(dihydrogen phosphate)
• MONOBEHENYL PHOSPHATE
• UNII-366D9UAY69
• SCHEMBL1191894
• 23079-25-6
• Docosyl phosphate
• Phosphoric acid dihydrogen docosyl ester
• DIHYDROGEN MONODOCOSYL PHOSPHATE
• Q27256535
• behenyl phosphate
• 366D9UAY69

• Inchi： 1S/C22H47O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26-27(23,24)25/h2-22H2,1H3,(H2,23,24,25)
• InChI Key： LNTZHXQMPUKVNX-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 406.32141
• Monoisotopic Mass: 406.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 515°Cat760mmHg
• Flash Point: 265.3°C
• Refractive Index: 1.466
• PSA: 66.76